Cas no 1467996-45-7 ((pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine)

• Product Name: (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine
• CAS No: 1467996-45-7
• MF: C₁₂H₁₀F₃N₃
• MW: 253.22311258316
• CID: 5851180
• PubChem ID: 62791355
• Update Time: 2025-08-02

(pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine
• EN300-1122063
• AKOS012085916
• (pyrimidin-2-yl)[4-(trifluoromethyl)phenyl]methanamine
• 1467996-45-7

• Inchi： 1S/C12H10F3N3/c13-12(14,15)9-4-2-8(3-5-9)10(16)11-17-6-1-7-18-11/h1-7,10H,16H2
• InChI Key： BYWSBMJRWFLBAJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1N=CC=CN=1)N)(F)F

Computed Properties

• Exact Mass: 253.08268182g/mol
• Monoisotopic Mass: 253.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine

Compound Introduction: (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine (CAS No. 1467996-45-7)

Introduction to the compound (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine (CAS No. 1467996-45-7) reveals its significance in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a pyrimidin-2-yl moiety and a 4-(trifluoromethyl)phenyl group, which are key features that contribute to its distinctive chemical properties and biological activities.

The presence of the pyrimidin-2-yl group is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes. Pyrimidines are fundamental components of nucleic acids, and compounds containing this moiety have been extensively studied for their pharmacological effects. The incorporation of the pyrimidin-2-yl group into this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design.

The second prominent feature is the 4-(trifluoromethyl)phenyl group. Trifluoromethyl groups are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The introduction of a trifluoromethyl group can enhance the pharmacokinetic properties of a drug candidate, making it more suitable for therapeutic applications. This modification also contributes to the compound's resistance to metabolic degradation, potentially increasing its efficacy and duration of action.

The combination of these structural elements in (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine (CAS No. 1467996-45-7) positions it as a promising candidate for further investigation in drug discovery programs. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique chemical profile of this compound makes it an attractive scaffold for designing molecules with enhanced biological activity.

In recent years, there has been significant interest in the development of small-molecule inhibitors targeting specific enzymes and pathways involved in disease progression. The structural features of (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine suggest that it may interact with key enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymatic targets, warranting further exploration.

The trifluoromethyl group in particular has been recognized for its ability to enhance binding interactions with biological targets. This effect is attributed to the electron-withdrawing nature of the trifluoromethyl group, which can increase the electrophilicity of adjacent functional groups. In the context of this compound, the trifluoromethyl group may improve its affinity for protein binding sites, leading to more potent and selective pharmacological effects.

The pyrimidin-2-yl moiety also plays a crucial role in determining the compound's biological activity. Pyrimidine derivatives are known to exhibit diverse pharmacological properties, including antiviral, antibacterial, and anticancer effects. The presence of this moiety in (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine suggests that it may possess similar therapeutic potential. Further studies are needed to elucidate its exact mechanism of action and identify potential therapeutic applications.

Advances in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine. These tools allow researchers to predict binding affinities and optimize molecular structures for improved pharmacological activity. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological evaluations. The synthesis route may involve functional group transformations such as alkylation, condensation reactions, and protection-deprotection strategies.

In conclusion, (pyrimidin-2-yl)4-(trifluoromethyl)phenylmethanamine (CAS No. 1467996-45-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a pyrimidin-2-yl moiety and a trifluoromethyl phenyl group endows this compound with distinct chemical properties that make it an attractive candidate for drug development. Further research is warranted to fully explore its biological activity and clinical potential.